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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous therapeutic agents due to its favorable physicochemical properties and versatile
synthetic accessibility.[1][2][3] The introduction of a methyl group at the 2-position creates a
chiral center and provides a key vector for exploring chemical space, leading to a wide range of
pharmacological activities. This guide offers a comparative analysis of 2-methylpiperidine
analogs, focusing on their structure-activity relationships (SAR) across various biological
targets. Quantitative data is presented for objective comparison, accompanied by detailed
experimental protocols and visualizations of key concepts.

General Structure-Activity Relationship (SAR)
Summary

The biological activity of 2-methylpiperidine derivatives is highly dependent on the nature,
position, and stereochemistry of substituents on both the piperidine ring and the nitrogen atom.
The 2-methyl group itself can influence the conformation of the piperidine ring and its
interactions with biological targets.
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Key Modification Points & Effects

R1 N-Substitution (R1)
. - Influences potency and selectivity
- Large groups can enhance affinity for certain targets (e.g., opioid, AChE)

C2-Methyl Stereochemistry
P - (R) vs (S) can be critical for activity
- Influences binding orientation

CH3

Ro-RA ( Ring Substitution (R2, R3, R4)
. - =k - Affects lipophilicity and ADME properties

.. - Can introduce new interactions (H-bonding, etc.
2-Methylpiperidine Core Y introduce new | ions ( ing, etc.) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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